Cas no 60088-54-2 (Terephthalic-d4 Acid)

• Product Name: Terephthalic-d4 Acid
• CAS No: 60088-54-2
• MF: C₈H₆O₄
• MW: 170.155489444733
• MDL: MFCD00002559
• CID: 505460
• PubChem ID: 24851699
• Update Time: 2025-05-24

Terephthalic-d4 Acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzene-2,3,5,6-d4-dicarboxylicacid (9CI)
• Terephthalic-D4 Acid
• <2H4>Terephthalic acid
• 1,4-Benzene-d4-dicarboxylic acid
• 2,3,5,6-tetradeuteroterephthalic acid
• DE965
• deuterated p-terephthalic acid
• deuterated terephthalic acid
• EINECS 262-050-1
• terephthalic acid-d4
• Terephthalic-2,3,5,6-d4 acid
• Terephthalic-D4-acid &1,4-benzenedicarboxylic acid-d4
• tetradeuterioterephthalic acid
• Terephthalic-d4 Acid

• MDL： MFCD00002559
• Inchi： 1S/C8H6O4/c9-7(10)5-1-2-6(4-3-5)8(11)12/h1-4H,(H,9,10)(H,11,12)/i1D,2D,3D,4D
• InChI Key： KKEYFWRCBNTPAC-RHQRLBAQSA-N
• SMILES： OC(C1C([2H])=C([2H])C(C(=O)O)=C([2H])C=1[2H])=O

Computed Properties

• Exact Mass: 170.05200
• Monoisotopic Mass: 170.051716
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.486
• Melting Point: >300 °C (lit.)
• Boiling Point: 392.4°C at 760 mmHg
• Flash Point: 205.3°C
• Refractive Index: 1.617
• PSA: 74.60000
• LogP: 1.08300
• Solubility: Not available
• pka: 3.51(at 25℃)

Terephthalic-d4 Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Additional information on Terephthalic-d4 Acid

Comprehensive Analysis of Terephthalic-d4 Acid (CAS No. 60088-54-2): Properties, Applications, and Industry Trends

Terephthalic-d4 Acid (CAS No. 60088-54-2), a deuterated derivative of terephthalic acid, has garnered significant attention in analytical chemistry, pharmaceuticals, and material science due to its unique isotopic labeling properties. This compound, also referred to as deuterated terephthalic acid or D4-terephthalate, serves as a critical internal standard in mass spectrometry and nuclear magnetic resonance (NMR) studies. Its molecular structure, where four hydrogen atoms are replaced by deuterium, enhances precision in quantitative analysis, making it indispensable for researchers investigating polymer degradation, metabolic pathways, and environmental tracer studies.

The growing demand for isotopically labeled compounds like Terephthalic-d4 Acid aligns with advancements in sustainable chemistry and green synthesis. As industries prioritize eco-friendly practices, deuterated reagents offer reduced waste and improved efficiency in catalytic processes. Recent studies highlight its role in optimizing PET (polyethylene terephthalate) recycling, a hot topic in circular economy discussions. Researchers leverage CAS No. 60088-54-2 to trace monomer recovery rates, addressing global concerns about plastic pollution.

In pharmaceuticals, Terephthalic-d4 Acid is pivotal for drug metabolism studies, particularly in developing stable isotope-labeled analogs of active pharmaceutical ingredients (APIs). Its application in LC-MS (liquid chromatography-mass spectrometry) ensures accurate pharmacokinetic profiling, a frequent search query among analytical chemists. The compound’s stability under physiological conditions also makes it valuable for biomedical imaging, another trending field linked to precision medicine.

From a technical perspective, the synthesis of Terephthalic-d4 Acid involves catalytic deuteration of terephthalic acid precursors, a process refined to achieve >98% isotopic purity. This high purity meets stringent requirements for ISO-certified laboratories, a keyword often associated with quality assurance in chemical manufacturing. Suppliers emphasize batch-to-batch consistency, responding to customer queries about reproducibility in deuterated standards.

Emerging applications in organic electronics further elevate the relevance of CAS No. 60088-54-2. Its incorporation into deuterated polymers enhances the performance of OLEDs (organic light-emitting diodes) by reducing exciton quenching, a topic frequently explored in materials science forums. This synergy between isotopic labeling and device efficiency underscores the compound’s versatility beyond traditional analytical roles.

To address common search trends, FAQs about Terephthalic-d4 Acid often focus on storage conditions (recommended: 2–8°C in inert atmosphere) and compatibility with organic solvents. Regulatory compliance, particularly REACH and FDA guidelines for labeled compounds, is another critical area, reflecting user concerns about legal frameworks in international trade.

In conclusion, Terephthalic-d4 Acid (CAS No. 60088-54-2) bridges fundamental research and industrial innovation. Its alignment with sustainability goals, analytical precision, and cross-disciplinary applications positions it as a cornerstone in modern chemistry. As AI-driven drug discovery and smart materials gain traction, the demand for specialized deuterated reagents like this compound will undoubtedly rise, shaping future scientific breakthroughs.